Cas no 1192035-51-0 (4-Bromo-N,N-bis(4-((2-ethylhexyl)-oxy)phenyl)aniline)

• Product Name: 4-Bromo-N,N-bis(4-((2-ethylhexyl)-oxy)phenyl)aniline
• CAS No: 1192035-51-0
• MF: C₃₄H₄₆BrNO₂
• MW: 580.63854932785
• CID: 1027671
• PubChem ID: 53439882
• Update Time: 2025-04-20

4-Bromo-N,N-bis(4-((2-ethylhexyl)-oxy)phenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N,N-bis(4-((2-ethylhexyl)oxy)phenyl)aniline
• 4-Bromo-N,N-bis(4-((2-ethylhexyl)-oxy)phenyl)aniline
• 4-bromo-N,N-bis((4-(2-ethyl)hexyloxy)phenyl)aniline
• 4-Bromo-N,N-bis[4-(2-ethylhexyloxy)phenyl]-aniline
• AK-56254
• ANW-66373
• CTK8C1373
• KB-240939
• X4478
• 4-Bromo-N,N-bis{4-[(2-ethylhexyl)oxy]phenyl}aniline
• 1192035-51-0
• SCHEMBL14645485
• DTXSID20702211
• N-(4-bromophenyl)-4-(2-ethylhexoxy)-N-[4-(2-ethylhexoxy)phenyl]aniline

• MDL： MFCD18072879
• Inchi： 1S/C34H46BrNO2/c1-5-9-11-27(7-3)25-37-33-21-17-31(18-22-33)36(30-15-13-29(35)14-16-30)32-19-23-34(24-20-32)38-26-28(8-4)12-10-6-2/h13-24,27-28H,5-12,25-26H2,1-4H3
• InChI Key： IBNDUCBIJXFUIS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C1C=CC(=CC=1)OCC(CC)CCCC)C1C=CC(=CC=1)OCC(CC)CCCC

Computed Properties

• Exact Mass: 579.271
• Monoisotopic Mass: 579.271
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 17
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7A^2
• XLogP3: 12

Experimental Properties

• Density: 1.123

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines